MethylThymolBlueComplexone

• CAS No.: 1645-77-3
• Molecular Formula: C7H10S

Description

Significance of Complexometric Indicators in Modern Chemical Analysis

Complexometric indicators are indispensable tools in modern chemical analysis, particularly in the field of volumetry. unacademy.comsrmist.edu.in These indicators, also known as metallochromic indicators, are organic dyes that exhibit a distinct color change upon binding with specific metal ions. wikipedia.org This color transformation serves as a crucial signal for the endpoint of a complexometric titration, a method used to determine the concentration of metal ions in a solution. srmist.edu.inmt.com

The fundamental principle behind complexometric titrations lies in the reaction between a metal ion and a chelating agent, a molecule that can form multiple bonds to a single metal ion. slideshare.net Ethylenediaminetetraacetic acid (EDTA) is one of the most common chelating agents used for this purpose. mt.com The stability of the metal-indicator complex is paramount; it must be stable enough to show a clear color but less stable than the metal-chelating agent complex to ensure a sharp color change at the equivalence point. srmist.edu.in The selectivity of these indicators, often enhanced by controlling the pH of the solution or using masking agents, allows for the determination of individual metal ions in a mixture. srmist.edu.in The widespread use of complexometric titrations in various fields, including determining water hardness and analyzing pharmaceutical and food products, underscores the significance of these indicators. unacademy.comtestbook.com

Overview of Methylthymol Blue (MTB) as a Chelating Agent and Chromogenic Reagent

Methylthymol Blue is a prominent member of the complexone family of indicators, which are derivatives of triphenylmethane (B1682552) dyes. wright.edu Its utility stems from its dual function as both a chelating agent and a chromogenic reagent. google.com As a chelating agent, MTB possesses multiple donor atoms that can coordinate with a metal ion, forming a stable complex. slideshare.net This chelating ability is fundamental to its role in complexometric titrations. abchemicalindustries.com

Simultaneously, MTB acts as a chromogenic reagent, meaning it undergoes a significant color change upon complexation with a metal ion. google.com The color of the free indicator differs distinctly from the color of the metal-MTB complex, providing a clear visual endpoint in titrations. omanchem.com For instance, in the presence of certain metal ions, the color of the solution will change from that of the free indicator to that of the metal complex. At the endpoint of a titration with a stronger chelating agent like EDTA, the metal is sequestered from the MTB, resulting in a return to the color of the free indicator. srmist.edu.in The specific colors and the pH at which these changes occur are characteristic of the metal ion being analyzed. lobachemie.com

Below is a table summarizing some of the key properties of Methylthymol Blue:

Property	Value
Synonyms	MTB, Methylthymol Blue Complexone, Methylthymol Blue sodium salt
Molecular Formula	C37H40N2Na4O13S
Molecular Weight	844.74 g/mol
Appearance	Dark green to reddish-brown powder
Solubility	Soluble in water (460 g/L at 20°C)
pH Transition Range	4.0 - 10.0 (Red to yellow to blue)
Storage Temperature	Below +30°C

This table contains data sourced from multiple references. lobachemie.comchemicalbook.commerckmillipore.com

Scope and Research Trajectories Pertaining to Methylthymol Blue Complexone Applications

The application of Methylthymol Blue Complexone in analytical chemistry is well-established, yet research continues to explore and expand its utility. ottokemi.com A primary area of ongoing investigation involves the development of new and improved analytical methods. For example, research has focused on the direct complexometric determination of specific metal ions, such as uranium(IV), using MTB as an indicator. iaea.orgosti.gov These methods often aim for greater accuracy, simplicity, and selectivity, sometimes incorporating techniques like extraction to remove interfering ions. iaea.orgosti.gov

Furthermore, MTB is utilized in spectrophotometric analysis, where the light absorption characteristics of the metal-MTB complex are measured to determine the concentration of the metal. ontosight.ai Studies have delved into the stoichiometry and formation constants of MTB complexes with various metals, such as barium, to better understand the underlying chemistry and optimize analytical procedures. wright.edu

Current research also explores the application of MTB in diverse sample matrices. It is used in the determination of sulfate (B86663) in rainwater and for the analysis of calcium in biological samples. karanlaborates.co.in Additionally, when combined with materials like silica (B1680970) gel, MTB can aid in the separation and preconcentration of trace amounts of heavy metals. chemicalbook.comkaranlaborates.co.in Future research trajectories may focus on the development of novel sensor technologies incorporating MTB for the rapid and on-site detection of metal ion contaminants in environmental and biological systems. wright.edu The continued study of its complexation behavior with a wider range of metal ions and under various conditions will undoubtedly lead to new and innovative applications in analytical chemistry. pageplace.dedss.go.th

Synthesis and Derivatization Methodologies of Methylthymol Blue Complexone

Historical Development and Contemporary Synthetic Pathways of Methylthymol Blue

The synthesis of Methylthymol Blue is rooted in the broader history of sulfonephthalein dye production. Historically, the synthesis of related complexometric indicators, such as Xylenol Orange and Semixylenol Orange, faced significant challenges, including low yields and the presence of substantial impurities. smolecule.com Early commercial preparations of these indicators were often impure, sometimes containing as little as 20% of the desired compound alongside unreacted starting materials and side-products. smolecule.com

The primary synthetic route to Methylthymol Blue is the Mannich condensation reaction . smolecule.comlibretexts.org This is a multicomponent organic reaction that involves the aminoalkylation of an acidic proton located on a phenol (B47542) ring. libretexts.org In the context of MTB synthesis, the key reactants are:

Thymol (B1683141) Blue (thymolsulfonephthalein), which provides the core sulfonephthalein scaffold. chemicalbook.com

Iminodiacetic acid , which provides the N,N-di(carboxymethyl)amino groups that are crucial for chelation. smolecule.comgoogle.com

Formaldehyde (B43269) , which acts as a linker to attach the iminodiacetic acid moieties to the thymol blue structure. smolecule.comgoogle.com

The reaction mechanism involves the initial formation of an iminium ion from formaldehyde and iminodiacetic acid, which then electrophilically attacks the electron-rich aromatic rings of the Thymol Blue molecule. libretexts.org

A contemporary and more defined pathway for the preparation of Methylthymol Blue is detailed in patent literature, which outlines a multi-step process designed to improve yield and purity. google.com This method can be summarized as follows:

Step 1: Preparation of Iminodiacetic Acid Sodium Salt: Iminodiacetic acid is dissolved in a sodium hydroxide (B78521) solution. The subsequent addition of ethanol (B145695) causes the sodium salt to precipitate, which is then filtered and dried. google.com

Step 2: Mannich Condensation: The prepared iminodiacetic acid sodium salt is mixed with acetic acid. Thymol Blue is then added, and the mixture is cooled. Formaldehyde is introduced under controlled temperature conditions (below 10-20 °C). The reaction mixture is held at room temperature for several hours and then heated to 50-55 °C to drive the reaction to completion, yielding a crude product. google.com

Step 3: Refining and Purification: The crude product is dissolved in a saturated sodium acetate (B1210297) solution with a small amount of sodium hydroxide. After filtration, the filtrate is added to anhydrous ethanol to precipitate the purified Methylthymol Blue. The final product is washed with ethanol and diethyl ether and then dried. google.com

The following table summarizes the reactants and their roles in a typical contemporary synthesis of Methylthymol Blue. google.com

Reactant	Role in Synthesis
Thymol Blue	Provides the core sulfonephthalein structure.
Iminodiacetic Acid	Provides the chelating functional groups (iminodiacetate).
Formaldehyde	Acts as a linking agent in the Mannich condensation.
Sodium Hydroxide	Used to form the sodium salt of iminodiacetic acid and in the refining process.
Acetic Acid	Provides the acidic medium for the condensation reaction.
Ethanol / Diethyl Ether	Used for precipitation and washing during purification.

This refined method represents a significant advancement over historical one-pot syntheses, which often resulted in complex mixtures that were difficult to separate.

Chemical Transformation and Functional Group Modifications of the Methylthymol Blue Scaffold

The functionality of Methylthymol Blue is dictated by its complex molecular structure, which features several key functional groups available for chemical transformation. These include the carboxylate groups, the tertiary amine nitrogen atoms, and the phenolic hydroxyl groups on the aromatic rings. tandfonline.com These sites allow for various modifications to tailor the reagent's properties for specific applications.

One significant area of modification involves the immobilization of the MTB molecule onto solid supports . This creates solid-phase extraction materials for the preconcentration and separation of metal ions.

Silica (B1680970) Gel Modification: Methylthymol Blue has been successfully immobilized onto silica gel. tandfonline.com In one method, the silica gel is impregnated with a chloroform (B151607) solution containing MTB and Aliquat 336 (a quaternary ammonium (B1175870) salt). The Aliquat 336 acts as a liquid ion exchanger, binding the anionic sulfonate group of the MTB and holding it on the silica surface. This modified sorbent shows high affinity for various metal ions and can be used for their selective removal from solutions. tandfonline.com

Polymer and Biopolymer Immobilization: MTB can be attached to various polymer backbones. Its anionic nature allows for efficient immobilization on materials with cationic or suitable functional groups through electrostatic attraction or covalent bonding. tandfonline.com For instance, silk fibroin, a protein rich in amino, hydroxyl, and carboxyl groups, can effectively bind MTB, creating a solid-phase reagent. tandfonline.com Another approach involves the electropolymerization of MTB on an electrode surface to create a poly(methylthymol blue) film, which can be used as a chemical sensor. researchgate.net

These modifications transform the soluble indicator into a reusable and robust analytical tool, expanding its utility beyond simple titrations. The interaction between MTB's functional groups and a support matrix like silk fibroin can be confirmed by spectroscopic methods such as Fourier-transform infrared (FTIR) spectroscopy, which shows new peaks corresponding to the vibrations of the dye's aromatic and methyl groups after immobilization. tandfonline.com

The following table details examples of functional group modifications of the Methylthymol Blue scaffold.

Modification Type	Methodology	Resulting Product	Application
Immobilization on Silica Gel	Impregnation using Aliquat 336 as a liquid ion exchanger. tandfonline.com	MTB-modified silica gel sorbent. tandfonline.com	Preconcentration and separation of heavy metal ions. tandfonline.com
Immobilization on Silk Fibroin	Sorption onto the biopolymer support via hydrogen bonding and electrostatic attraction. tandfonline.com	MTB-functionalized silk fibroin membrane. tandfonline.com	Solid-phase spectrophotometric detection of metal ions. tandfonline.com
Electropolymerization	Electrochemical polymerization on an electrode surface. researchgate.net	Poly(methylthymol blue) film-modified electrode. researchgate.net	Anodic stripping voltammetric determination of metal ions. researchgate.net

Advancements in Synthesis for Enhanced Reagent Purity and Yield in Analytical Grade Production

The production of analytical grade Methylthymol Blue necessitates high purity, as impurities can significantly affect the accuracy and reliability of analytical measurements. researchgate.netresearchgate.net Historically, sulfonephthalein indicators were known for batch-to-batch inconsistencies due to impurities arising from the synthesis process. researchgate.net

Advancements in synthesis and purification are therefore critical. Modern synthetic protocols, such as the one described previously, incorporate specific refining steps to address this challenge. google.com The repeated precipitation from an aqueous solution into an organic solvent like ethanol is a powerful technique for removing unreacted starting materials and side-products. google.com The use of multiple washing steps, for instance with ethanol and diethyl ether, further enhances the purity of the final product. google.com

The quality of analytical grade Methylthymol Blue is assessed against stringent standards, such as those set by the American Chemical Society (ACS). acs.orgavantorsciences.com These specifications provide a benchmark for purity and performance.

The table below outlines the key specifications for ACS reagent grade Methylthymol Blue. acs.orgavantorsciences.comthermofisher.com

Test	Specification	Purpose
Clarity of Solution	A 0.1 g sample in 100 mL of water should show no more than a trace of turbidity or insoluble matter. acs.orgthermofisher.com	Ensures the absence of insoluble impurities that could interfere with spectrophotometric measurements.
Visual Transition Interval	In a potassium chloride solution, the color should be yellow at pH 6.5 and blue at pH 8.5. acs.orgavantorsciences.com	Confirms the correct pH range for the indicator's color change, which is fundamental to its function as a pH indicator.
Suitability as a Metal Indicator	Must show a clear color change from colorless-gray to blue upon titration with a standard strontium chloride solution in the presence of EDTA. acs.org	Verifies the reagent's effectiveness and sharpness of the endpoint for complexometric titrations.
Appearance	Dark green to brown to black powder. avantorsciences.comthermofisher.com	Provides a basic physical quality check.

Beyond improved purification techniques, other advancements in organic synthesis may contribute to enhanced production. Microwave-assisted synthesis, for example, has been shown to be an efficient, solvent-free method for producing other sulfonephthaleins, offering benefits such as shorter reaction times and improved yields. scispace.comcas.cz While specific application to MTB production is not widely documented, such green chemistry approaches represent a promising avenue for future advancements in producing high-purity analytical reagents.

Fundamental Complexation Chemistry of Methylthymol Blue Mtb

Ligand-Metal Ion Interaction Mechanisms with Methylthymol Blue Complexone

The interaction between Methylthymol Blue and metal ions is a multifaceted process governed by the principles of coordination chemistry. MTB, with its numerous functional groups, acts as a versatile chelating agent, capable of forming stable complexes with a wide array of metal ions.

Chelation Behavior and Identification of Coordination Sites

Methylthymol Blue possesses several potential coordination sites that facilitate its chelation behavior. These include four carboxylic acid groups, two phenolic hydroxyl groups, and two iminodiacetate (B1231623) groups. researchgate.net The specific atoms that bind to a metal ion depend on factors such as the pH of the solution and the nature of the metal ion itself. researchgate.net It is generally understood that the primary binding sites involve the iminodiacetate groups, which can act as tridentate or tetradentate ligands, often incorporating the phenoxide group in the coordination sphere. wright.edu This multi-dentate chelation results in the formation of stable, ring-like structures, which is a hallmark of chelate complexes. beloit.edu The coordination of metal ions to MTB often leads to deprotonation of the ligand, causing significant changes in the electronic structure and, consequently, the visible absorption spectrum of the molecule. researchgate.net

Stoichiometric Ratios of Formed Methylthymol Blue-Metal Complexes

Studies have revealed that Methylthymol Blue can form complexes with metal ions in various stoichiometric ratios, most commonly 1:1 and 2:1 (metal:ligand). ijcce.ac.irresearchgate.net However, other ratios have also been observed depending on the specific metal ion and reaction conditions. For instance, research on the complexation of MTB with zinc(II) and copper(II) ions has indicated the formation of both 1:2 and 1:1 (metal:ligand) complexes. researchgate.netnih.gov In contrast, with iron(II), successive 1:1 and 2:1 complexes are suggested. researchgate.netnih.gov The formation of these different stoichiometries is often a stepwise process. ijcce.ac.irresearchgate.net Furthermore, studies with barium have suggested the potential for 1:1, 2:1, and even 3:1 (Ba:MTB) complexes. ohiolink.edu The specific stoichiometry is influenced by factors such as the concentration of the reactants and the pH of the solution. ohiolink.eduzenodo.org

Spectroscopic and Thermodynamic Characterization of Methylthymol Blue-Metal Complexes

The formation of metal complexes with Methylthymol Blue is accompanied by distinct changes in spectroscopic properties and is governed by thermodynamic principles. These characteristics are crucial for understanding the stability and structure of the resulting complexes.

Determination of Formation Constants and Stability Parameters

The stability of Methylthymol Blue-metal complexes is quantified by their formation constants (also known as stability constants). These constants provide a measure of the affinity of the ligand for a particular metal ion. beloit.edu Spectrophotometric and potentiometric titrations are common methods used to determine these constants. ohiolink.edunih.gov

Metal Ion	log K₁	log K₂	Reference
Iron(II)	6.89 (± 0.02)	5.30 (± 0.02)	wright.edu
Copper(II)	5.94 (± 0.04)	5.17 (± 0.04)	wright.edu
Nickel(II)	5.66 (± 0.08)	4.01 (± 0.08)	wright.edu
Lead(II)	5.09 (± 0.02)	4.60 (± 0.02)	wright.edu
Cobalt(II)	4.50 (± 0.05)	3.57 (± 0.05)	wright.edu
Zinc(II)	3.93 (± 0.05)	3.66 (± 0.05)	wright.edu
Magnesium(II)	3.6 (± 0.1)	2.7 (± 0.1)	wright.edu
Calcium(II)	3.1 (± 0.2)	1.9 (± 0.1)	wright.edu

Elucidation of Complex Structure and Electronic Transitions via Spectroscopic Techniques

Spectroscopic techniques, particularly UV-Visible absorption spectroscopy, are instrumental in elucidating the structure and electronic properties of Methylthymol Blue-metal complexes. researchgate.netnih.gov The formation of a complex is typically accompanied by a significant shift in the absorption maximum (λmax) of the MTB molecule. tandfonline.com

Quantum chemical calculations have shown that the electronic transitions in the UV-Visible spectra of MTB itself have mixed n → π* and π → π* character. researchgate.netnih.govscispace.com Upon complexation, the nature of these transitions can change significantly. For complexes with zinc(II) and copper(II), the observed transitions are predominantly characterized as ligand-to-ligand charge transfer (LLCT). researchgate.netnih.gov In the case of iron(II) complexes, the transitions exhibit both LLCT and metal-to-ligand charge transfer (MLCT) characteristics. researchgate.netnih.gov For the 2:1 Fe(II):MTB complex, higher energy transitions are a mixture of LLCT, MLCT, and even metal-to-metal charge transfer (MMCT) characters. researchgate.netnih.gov

The geometry of the resulting complexes has also been investigated. For instance, it has been suggested that 1:1 complexes of Zn(II) and Cu(II) with MTB prefer square pyramidal geometries, while Fe(II) complexes consistently show an octahedral geometry. researchgate.netnih.govscispace.com

Molar Absorptivity and Spectral Characteristics of Methylthymol Blue Complexes

The molar absorptivity (ε) is a measure of how strongly a chemical species absorbs light at a particular wavelength. The complexation of Methylthymol Blue with metal ions leads to the formation of new species with distinct molar absorptivities and spectral characteristics.

For example, in an acidic medium, MTB forms a 1:1 greyish-blue chelate and a 1:2 pure blue chelate with copper(II). researchgate.net The molar absorptivity for Methylthymol Blue at pH 5.00 and 435 nm is reported to be 1.89 (± 0.03) x 10⁴ L·mol⁻¹·cm⁻¹. researchgate.net The complexation with Fe(III) at pH 5.52 results in a significant bathochromic shift (a shift to longer wavelength) of 160 nm, from 440 nm for the free ligand to 600 nm for the complex, with a high molar absorptivity of 7.2 × 10⁴ L·mol⁻¹·cm⁻¹. tandfonline.com

The table below presents the molar absorptivity values for various free and complexed species of Methylthymol Blue.

Species	pH	Wavelength (nm)	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Reference
Methylthymol Blue	5.00	435	1.89 (± 0.03) x 10⁴	researchgate.net
H₂MTB⁴⁻	-	605	5.0 (± 0.2) x 10³	ohiolink.edu
HMTB⁵⁻	-	605	7.3 (± 0.3) x 10³	ohiolink.edu
MTB⁶⁻	-	605	1.3 (± 0.2) x 10⁴	ohiolink.edu
Ba₂H₂MTB	9.6	-	6.0 (± 0.2) x 10³	ohiolink.edu
Ba₂HMTB⁻	12.2	-	8.2 (± 0.1) x 10³	ohiolink.edu
Fe(III)-MTB Complex	5.52	600	7.2 x 10⁴	tandfonline.com

Influence of Solution Parameters on Methylthymol Blue Complexation Dynamics

The formation, stability, and stoichiometry of complexes between Methylthymol Blue (MTB) and metal ions are profoundly influenced by the conditions of the aqueous solution. Key parameters such as pH, ionic strength, and temperature can alter the charge of the ligand, the effective concentration of interacting species, and the thermodynamics of the binding process. Understanding these influences is critical for the effective application of MTB as a metallochromic indicator and chelating agent in analytical chemistry.

pH Effects on Complex Formation and Indicator Performance

The pH of the solution is arguably the most critical factor governing the complexation dynamics of Methylthymol Blue. MTB is a polyprotic acid, meaning it can donate multiple protons, and its specific protonation state (and thus its charge and conformational structure) is pH-dependent. researchgate.netwright.edu The molecule possesses several functional groups, including carboxylic acid, phenolic, and amine groups, each with its own pKa value. researchgate.netwright.edu These groups are the primary sites for metal ion coordination, and their availability for binding is directly controlled by the hydrogen ion concentration.

The interaction of MTB with metal ions is highly selective based on pH. researchgate.net Different metal cations require different pH environments to form stable complexes. For instance, trivalent cations like Iron(III) (Fe³⁺) form stable complexes in weakly acidic solutions. tandfonline.comnih.gov Studies have identified an optimal pH of 5.52 for the formation of the Fe(III)-MTB complex, a condition under which the reagent's ionizable groups are in an ideal state for coordination, maximizing complex stability. tandfonline.com Similarly, a 1:1 complex between Fe³⁺ and MTB is formed in an acetate (B1210297) buffer at pH 5. ijpsonline.com In contrast, alkaline earth metals such as Calcium (Ca²⁺) and Magnesium (Mg²⁺) require a strongly alkaline environment, with complexation occurring at pH values greater than 11. nih.gov

The performance of MTB as a visual indicator is intrinsically linked to these pH-dependent complexation reactions. The free MTB ligand exhibits different colors across the pH spectrum; it is yellow at a pH below 6.5, transitions to pale blue between pH 6.5 and 8.5, and becomes dark blue at a pH above 12.7. researchgate.netfishersci.com The formation of a metal complex causes a significant color change, which is the basis of its indicator function. For example, the useful pH range for using MTB as an indicator in titrations with Barium (Ba²⁺) is between 11 and 12.5. wright.edu The binding activity and stoichiometry of the Ba:MTB complex are heavily influenced by pH, with studies conducted at pH 7.5, 9.6, and 12.2 to characterize the different complex species formed. wright.eduwright.edu

The stoichiometry of the resulting complexes can also be pH-dependent. Research has shown that MTB can form both 1:1 and 2:1 (metal:ligand) complexes with various metal ions, including cobalt, nickel, copper, and zinc. ijcce.ac.irnih.govresearchgate.net The specific species that predominates is determined by factors including the pH of the solution and the molar ratio of the reactants. osti.gov

Table 1: Optimal pH Conditions for Methylthymol Blue Complexation with Various Metal Ions

Metal Ion	Optimal pH Range	Stoichiometry (Metal:MTB)	Reference
Iron(III) (Fe³⁺)	5.0 - 5.52	1:1, 1:2	tandfonline.comijpsonline.com
Calcium (Ca²⁺)	> 11 (alkaline)	Not specified	nih.gov
Magnesium (Mg²⁺)	> 11 (alkaline)	Not specified	nih.gov
Barium (Ba²⁺)	9.6 - 12.2	1:1, 2:1, 3:1	wright.eduwright.edu
Copper(II) (Cu²⁺)	4.45	1:1, 2:1	ijcce.ac.irresearchgate.net
Zinc(II) (Zn²⁺)	4.45	1:1, 2:1	ijcce.ac.irresearchgate.net
Lead(II) (Pb²⁺)	4.45	1:1, 2:1	ijcce.ac.irresearchgate.net
Heavy Lanthanides (e.g., Tb³⁺ to Lu³⁺)	Weakly acidic to neutral	Polynuclear	osti.goviaea.org

Impact of Ionic Strength and Temperature on Complex Stability and Reaction Kinetics

The stability of metal-MTB complexes and the rate at which they form are also subject to the influence of ionic strength and temperature. These parameters affect the thermodynamic and kinetic profiles of the complexation reaction.

Ionic Strength: The ionic strength of the solution, a measure of the total concentration of ions, plays a significant role in electrostatic interactions. In many spectrophotometric studies of MTB complexation, the ionic strength is carefully controlled and held constant to ensure reproducible results. wright.eduosti.gov This is typically achieved by adding a high concentration of an inert salt, such as sodium chloride or tetramethylammonium (B1211777) chloride. researchgate.netwright.edudawnscientific.com The added ions create an ionic atmosphere that shields the charges of the reacting species (the metal cation and the anionic MTB ligand). This shielding can modulate the electrostatic attraction or repulsion between the reactants, thereby influencing the stability constant of the resulting complex. While detailed studies quantifying the precise effect of varying ionic strength on MTB complex stability are not extensively reported, its control is considered essential for accurate determination of formation constants. researchgate.netwright.edu Studies on the complexation of heavy lanthanides also identify ionic strength as a necessary condition to be determined and controlled. osti.goviaea.org

Temperature: Temperature directly affects both the thermodynamics and kinetics of complexation. The stability constant (K) of a complex is related to the Gibbs free energy change (ΔG°) of the reaction, which is composed of enthalpic (ΔH°) and entropic (ΔS°) contributions. The temperature dependence of the stability constant allows for the determination of these thermodynamic parameters. For example, investigations into the complexation of a salen-type ligand with Cu²⁺ showed that the enthalpy and entropy of complexation could be determined from the temperature dependence of the formation constant. researchgate.net Such studies reveal whether a complex is stabilized by the heat released upon formation (exothermic, negative ΔH°) or by an increase in disorder (positive ΔS°). researchgate.net

Most studies involving MTB are conducted at a constant, specified temperature to ensure consistency. Common temperatures for these experiments are 25°C (298.15 K) or 30°C (303.15 K). ijpsonline.comijcce.ac.irresearchgate.net The rate of complex formation is also temperature-dependent, generally increasing with higher temperatures as more kinetic energy is available for the reactants to overcome activation energy barriers. The reaction between Fe³⁺ and MTB, for instance, was found to occur at 30°C, with the absorbance of the complex remaining constant after 25-30 minutes, indicating the time required to reach equilibrium at that temperature. ijpsonline.com

Table 2: Influence of Temperature and Ionic Strength in MTB Complexation Studies

Metal Ion(s)	Temperature (°C)	Ionic Strength (M)	Key Findings/Observations	Reference
Co²⁺, Ni²⁺, Cu²⁺, Zn²⁺, Pb²⁺	25	0.1 (Sodium nitrate)	Stepwise stability constants for 1:1 and 2:1 complexes were determined. Stability was solvent-dependent.	researchgate.netijcce.ac.ir
Fe³⁺	30	Not specified (Acetate buffer)	Reaction required 25-30 min to reach stable absorbance at this temperature.	ijpsonline.com
Ba²⁺	22.4 - 23.8	0.1 (Tetramethylammonium chloride)	Ionic strength was held constant to determine complexation stoichiometry and stability constants.	wright.edu
Zn²⁺, Cu²⁺, Fe²⁺	25 ± 1	0.1 (NaCl)	Ionic strength was preserved to determine acidity and association constants.	researchgate.net
Heavy Lanthanides	Not specified	Controlled	Ionic strength was a critical parameter for determining the conditions for complex formation.	osti.gov

Advanced Analytical Methodologies Employing Methylthymol Blue Complexone

Spectrophotometric Determination Techniques Utilizing Methylthymol Blue (MTB)

Spectrophotometry, a cornerstone of quantitative analysis, leverages the principle that chemical substances absorb light of specific wavelengths. Methylthymol Blue, with its pronounced color changes upon complexation with metal ions, is an ideal reagent for such determinations.

Quantitative Analysis of Diverse Metal Ions via Absorption Spectroscopy

Methylthymol Blue has been successfully employed for the spectrophotometric determination of a wide array of metal ions. The formation of a metal-MTB complex results in a solution with a unique absorption spectrum, where the absorbance at a specific wavelength is directly proportional to the concentration of the metal ion. This relationship, governed by the Beer-Lambert Law, allows for precise quantification.

For instance, MTB has been used in the analysis of ambient sulfates by reacting with barium chloride. epa.gov The unreacted barium then forms a chelate with MTB, and the remaining uncomplexed MTB is measured colorimetrically. epa.gov Studies have also explored the complexation of MTB with barium for environmental monitoring, detailing the formation of various Ba:MTB complexes depending on pH and concentration. wright.eduwright.edu Furthermore, research has demonstrated the formation of two distinct complexes between iron(III) and MTB, with compositions of 1:1 and 1:2, each with its own absorption maxima and molar absorptivities. nih.gov The method has also been applied to the determination of rare earth elements such as lanthanum, praseodymium, neodymium, samarium, gadolinium, and yttrium. iaea.org

A study on the interaction of MTB with zinc(II), copper(II), and iron(II) ions revealed bathochromic shifts in the absorption maxima of MTB upon complexation, indicating the formation of new complex species suitable for spectrophotometric analysis. nih.gov

Table 1: Examples of Metal Ions Determined by MTB Spectrophotometry

Metal Ion	Wavelength (nm)	pH	Reference
Sulfate (B86663) (via Barium)	460	2.8 then 12.4	epa.gov
Barium	605	7.5, 9.6, 12.2	wright.eduwright.edu
Iron(III) (1:1 complex)	610	Acidic	nih.gov
Iron(III) (1:2 complex)	515	Slightly acidic/alkaline	nih.gov
Zinc(II)	~500-700	5	nih.gov
Copper(II)	~500-700	5	nih.gov
Iron(II)	~500-700	5	nih.gov

Optimization of Spectrophotometric Parameters (e.g., Wavelength, Reagent Concentration, pH)

To ensure the accuracy, sensitivity, and selectivity of spectrophotometric methods using MTB, several parameters must be carefully optimized.

Wavelength: Measurements are typically performed at the wavelength of maximum absorbance (λmax) of the metal-MTB complex to achieve the highest sensitivity. epa.gov For instance, in the determination of iron(III) with MTB, the 1:1 complex has a λmax at 610 nm, while the 1:2 complex has a λmax at 515 nm. nih.gov

Reagent Concentration: The concentration of MTB must be sufficient to complex with all the metal ions in the sample. The optimal concentration is often determined experimentally to provide a stable and measurable absorbance signal.

pH: The pH of the solution is a critical factor as it influences the charge of both the MTB molecule and the metal ion, thereby affecting the stability and stoichiometry of the resulting complex. wright.edu For example, the useful pH range for using MTB as an indicator in an EDTA titration with barium is between 11 and 12.5. wright.edu The complexation of barium with MTB has been studied at various pH levels, including 7.5, 9.6, and 12.2, revealing different complex formations. wright.eduwright.edu The determination of sulfates using the MTB method involves a pH adjustment first to 2.8 and then to 12.4. epa.gov

Development of Differential Spectrophotometric Methods for Multi-Component Analysis

Differential spectrophotometry is a technique used to enhance the analysis of mixtures containing substances with overlapping absorption spectra. researchgate.net This method can be particularly useful when a sample contains multiple metal ions that all react with MTB. By measuring the difference in absorbance of a sample at two different pH values, it is possible to selectively determine the concentration of an analyte whose spectral properties are pH-dependent, while minimizing interference from other components that are not affected by the pH change. researchgate.net While direct applications of differential spectrophotometry with MTB for multi-component analysis are not extensively detailed in the provided context, the principle offers a potential avenue for resolving complex mixtures. The significant pH-dependent color changes of MTB itself suggest its suitability for such methods. wright.edu

Complexometric Titration Applications with Methylthymol Blue as Indicator

Complexometric titrations are volumetric analyses where the formation of a colored complex is used to indicate the endpoint of the titration. srmist.edu.in Methylthymol Blue is a prominent indicator in this field, particularly for titrations involving ethylenediaminetetraacetic acid (EDTA).

Direct and Back Titration Methodologies for Metal Ion Determination

Methylthymol Blue is employed in both direct and back titration methods for the determination of various metal ions.

Direct Titration: In a direct titration, the analyte is titrated directly with a standard solution of a complexing agent, such as EDTA, using MTB as an indicator. quora.comyoutube.comyoutube.com The indicator forms a colored complex with the metal ion. At the endpoint, the titrant displaces the indicator from the metal-indicator complex, resulting in a sharp color change. uomustansiriyah.edu.iq For this to be effective, the metal-EDTA complex must be more stable than the metal-MTB complex. uomustansiriyah.edu.iq This method has been successfully applied to the determination of barium, where the solution is titrated with EDTA at a pH of 12, and the color change is from blue (Ba-MTB complex) to gray (free MTB). yallascience.com Similarly, a direct complexometric titration method has been developed for uranium(IV) using MTB as an indicator. iaea.orgosti.gov

Back Titration: Back titrations are utilized when a direct titration is not feasible, for example, if the reaction between the analyte and the titrant is slow or if no suitable indicator is available for a direct titration. metrohm.com In this method, a known excess of a standard EDTA solution is added to the analyte. The excess, unreacted EDTA is then titrated with a standard solution of a second metal ion (e.g., Mg²⁺), for which MTB is a suitable indicator. youtube.comuomustansiriyah.edu.iqlibretexts.org This technique has been used for the determination of aluminum, lead, and zinc in a single solution, where excess EDTA is back-titrated with a standard Mn(II)SO4 solution. nih.gov

Table 2: Titration Methodologies with Methylthymol Blue

Titration Method	Analyte	Titrant	Key Features	Reference
Direct Titration	Barium (Ba²⁺)	EDTA	pH 12, color change from blue to gray.	yallascience.com
Direct Titration	Uranium (U⁴⁺)	EDTA	Reduction of U⁶⁺ to U⁴⁺ prior to titration.	iaea.orgosti.gov
Back Titration	Aluminum (Al³⁺), Lead (Pb²⁺), Zinc (Zn²⁺)	Excess EDTA, back-titrated with Mn(II)SO₄	Allows for stepwise determination using masking agents.	nih.gov

Masking and Demasking Strategies for Enhanced Selectivity and Interference Control

In complexometric titrations of mixtures of metal ions, selectivity is crucial. Masking and demasking techniques are employed to prevent interfering ions from reacting with the titrant or the indicator. pharmacyinfoline.com

Masking: A masking agent is a substance that forms a stable complex with an interfering ion, effectively "masking" it and preventing it from participating in the main titration reaction. scienceinfo.com For instance, cyanide ions (CN⁻) are effective masking agents for cations like Cd, Zn, Hg(II), Cu, Co, and Ni, allowing for the titration of other ions like Ca²⁺, Mg²⁺, and Pb²⁺ in their presence. srmist.edu.in Triethanolamine can be used to mask iron(III) and aluminum. srmist.edu.in

Demasking: Demasking is the process of releasing the masked ion so that it can be determined. scienceinfo.com This allows for the sequential titration of multiple metal ions in the same solution. For example, a mixture of zinc and magnesium can be titrated with EDTA to find the total metal content. Then, cyanide is added to mask the zinc, and the excess EDTA is back-titrated to determine the magnesium content. Subsequently, a demasking agent like a formaldehyde (B43269)/acetone mixture can be used to release the zinc from its cyanide complex, which can then be titrated. nih.gov

The strategic use of pH control and masking/demasking agents significantly enhances the selectivity of complexometric titrations with Methylthymol Blue, enabling the analysis of complex multi-component samples. srmist.edu.inscienceinfo.com

End-point Detection Mechanisms and Visual Color Change Phenomena in Methylthymol Blue Titrations

Methylthymol Blue (MTB) is a complexometric and metallochromic indicator used in analytical chemistry to determine the concentration of various metal ions through titration. nih.govlobachemie.com Its function relies on its ability to form a colored complex with metal ions. The endpoint of the titration is signaled by a distinct and sharp color change.

The mechanism of endpoint detection is based on a displacement reaction. Initially, a small amount of Methylthymol Blue is added to the solution containing the metal ion to be quantified, which is buffered to a specific pH. The MTB molecule, which has a complex structure with multiple acidic and amine functional groups, binds with the metal ions (Mⁿ⁺) to form a stable, distinctly colored metal-indicator complex (M-MTB). nih.gov The color of this initial complex is typically blue.

A chelating agent, most commonly ethylenediaminetetraacetic acid (EDTA), is then used as the titrant. EDTA forms a more stable complex with the metal ions than Methylthymol Blue does. As the EDTA solution is progressively added, it first reacts with the free metal ions in the solution.

Once all the free metal ions have been complexed by the EDTA, the titrant begins to displace the metal ions from the metal-indicator (M-MTB) complex. This displacement releases the free form of the Methylthymol Blue indicator into the solution. The free indicator has a different color (typically grey or greenish-grey at the pH values used for titration) from the metal-indicator complex. nih.govezkem.com The point at which the solution's color completely changes from the color of the M-MTB complex to the color of the free MTB indicator is the endpoint of the titration.

The visual color change is pH-dependent, as the protonation state of the Methylthymol Blue molecule affects its color and complexing ability. nih.gov For instance, in the complexometric titration of metals like zirconium, lead, or bismuth, the solution is typically acidic. In contrast, for metals like magnesium or calcium, the titration is carried out in an alkaline medium. The choice of pH is critical for ensuring a sharp and clear color transition at the endpoint.

Condition	Observed Color	Chemical Species
Initial Solution (before endpoint)	Blue	Metal-Methylthymol Blue Complex (M-MTB)
Endpoint	Grey / Greenish-Grey	Free Methylthymol Blue (MTB)
Titration of Ca²⁺/Mg²⁺ (pH > 10)	Blue to Grey	M-MTB to Free MTB
Titration of Bi³⁺/Th⁴⁺ (pH 1-3)	Blue to Grey	M-MTB to Free MTB

This interactive table summarizes the typical color changes observed during a complexometric titration using Methylthymol Blue as an indicator.

Hybrid and Automated Analytical Systems Incorporating Methylthymol Blue

To enhance efficiency, reproducibility, and throughput, Methylthymol Blue is frequently integrated into hybrid and automated analytical systems. These systems combine the indicator's sensitive colorimetric response with automated fluid handling and detection technologies, minimizing manual intervention and improving analytical precision.

Integration with Flow Injection Analysis (FIA) and Sequential Injection Analysis (SIA) Systems

Flow Injection Analysis (FIA) and Sequential Injection Analysis (SIA) are automated, flow-based techniques that utilize the precise manipulation of sample and reagent zones in a carrier stream. wikipedia.orglibretexts.orglibretexts.org Methylthymol Blue is an ideal reagent for these systems, particularly for the spectrophotometric determination of ions like sulfate. ezkem.comacs.org

In a typical FIA setup for sulfate determination, the sample is injected into a carrier stream containing barium chloride and Methylthymol Blue at an acidic pH (2.5-3.0). ezkem.com In this environment, barium and Methylthymol Blue form a blue-colored complex (Ba-MTB). The stream then merges with a basic solution, raising the pH to 12.5-13.0. ezkem.com When the sample containing sulfate ions passes through, the barium is precipitated as barium sulfate (BaSO₄), releasing the Methylthymol Blue indicator. The concentration of the free, uncomplexed MTB, which has a different absorption maximum (460 nm) from the Ba-MTB complex (610 nm), is directly proportional to the sulfate concentration in the sample. ezkem.com A detector continuously measures the absorbance at 460 nm to quantify the sulfate. ezkem.com

SIA systems operate on a similar principle but offer greater flexibility through computer-controlled, bi-directional flow and a multi-position valve. libretexts.orgnih.gov This allows for the precise aspiration of discrete zones of sample and reagents (like Methylthymol Blue and a metal-ion solution) into a holding coil. libretexts.org Reversing the flow causes these zones to mix and react before being propelled to the detector. This controlled, sequential process is highly reproducible and conserves reagents, making it suitable for complex analyses.

Parameter	FIA Method for Sulfate Determination
Indicator	Methylthymol Blue (MTB)
Reagents	Stock Barium Chloride, Stock MTB Reagent, Hydrochloric Acid, Sodium Hydroxide (B78521)
Complexing Agent	Barium (forms Ba-MTB complex)
Analyte	Sulfate (SO₄²⁻)
Reaction	BaMTB⁴⁻ + SO₄²⁻ → BaSO₄ + MTB⁶⁻
pH Range	Initial: 2.5–3.0; Final: 12.5–13.0
Detection Wavelength	460 nm (for free MTB)
Detection Limit (MDL)	1.61 mg/L sulfate

This interactive table outlines the key parameters for the determination of sulfate using an FIA system incorporating Methylthymol Blue. ezkem.com

Implementation in Automated Titrators and Spectrometric Devices for High-Throughput Analysis

Automated titrators significantly improve the accuracy and efficiency of titrations that use visual indicators like Methylthymol Blue. nelsonjameson.commetrohm.com Instead of relying on human observation to detect the color change at the endpoint, these instruments employ highly sensitive photometric sensors. metrohm.com The sensor is set to monitor the absorbance of the solution at a specific wavelength corresponding to either the metal-indicator complex or the free indicator.

During the automated titration, the titrant (e.g., EDTA) is added precisely by a motorized burette. The photometric sensor continuously measures the solution's absorbance. A sharp change in the absorbance profile signifies the displacement of MTB from the metal complex, accurately identifying the endpoint. The instrument's software then calculates the analyte concentration based on the volume of titrant dispensed. This removes the subjectivity of visual endpoint detection and allows for unattended operation.

When these automated titration systems are combined with autosamplers, they become powerful tools for high-throughput analysis. Samples are loaded into a rack, and the system automatically performs the entire titration sequence—sample aspiration, reagent addition, titration, sensor cleaning, and data logging—for each sample.

Spectrometric devices are central to the high-throughput systems described, including FIA and automated titrators. nih.gov In FIA/SIA, a flow-through spectrophotometer serves as the detector, providing real-time data as the sample flows past. ezkem.comyoutube.com For high-throughput screening, multiple analyses can be run in quick succession, with each peak on the resulting fiagram representing a single sample. youtube.com This integration of Methylthymol Blue's reliable colorimetric properties with automated fluidics and sensitive spectrometric detection enables laboratories to process a large number of samples rapidly and with high precision.

Research Applications of Methylthymol Blue Complexone in Diverse Chemical Systems

Environmental Chemical Analysis Utilizing Methylthymol Blue (MTB)

The capacity of MTB to chelate with a wide array of metal ions makes it a valuable reagent in environmental analysis, especially for water quality assessment. chemimpex.comresearchgate.net Its application in spectrophotometric methods allows for the determination of trace metal contaminants and other substances critical to environmental health.

Determination of Trace Metal Contaminants in Aqueous and Environmental Samples

Methylthymol Blue is extensively used in spectrophotometric methods to determine the concentrations of various metal ions in environmental samples. nih.gov The fundamental principle involves the formation of a metal-MTB complex, which exhibits a distinct color and a specific wavelength of maximum absorbance (λmax) that differs from the free indicator. gspchem.com This color change allows for the quantitative measurement of the metal ion concentration.

Research has demonstrated the successful application of MTB for determining several metal ions. For instance, a method for the determination of aluminum in various samples, including environmental and geological ones, has been developed using MTB as a chromogenic reagent. researchgate.net This procedure reports a detection limit of 5 ng/mL and has been successfully applied to iron ores and metal-base alloy standards. researchgate.net Similarly, MTB has been employed in the determination of iron in water samples through solid-phase spectrophotometry, where the Fe(III)-MTB complex is immobilized on a sorbent. sapub.orgresearchgate.net

The versatility of MTB extends to other metals as well. It has been used as an indicator in the complexometric titration of bismuth in concentrates and alloys. publications.gc.cascispace.com Furthermore, methods have been developed for the determination of nickel, where the formation of a ternary complex of nickel, MTB, and a cationic surfactant like zephiramine enhances the sensitivity of the spectrophotometric analysis. jst.go.jp The detection of strontium in water is another application, where an MTB-loaded hydrogel changes color upon interaction with Sr(II), enabling on-site colorimetric detection. researchgate.net

The table below summarizes the application of Methylthymol Blue in the determination of various metal ions in different sample types.

Metal Ion	Analytical Method	Sample Matrix	Wavelength (λmax)	Detection Limit	Reference
Aluminum (Al³⁺)	Spectrophotometry	Iron ores, metal-base alloys	528 nm	5 ng/mL	researchgate.net
Iron (Fe³⁺)	Solid-Phase Spectrophotometry	Environmental and biological samples	-	-	sapub.org
Bismuth (Bi³⁺)	Complexometric Titration	Bismuth concentrates	-	-	publications.gc.ca
Nickel (Ni²⁺)	Spectrophotometry	-	625 nm	-	jst.go.jp
Strontium (Sr²⁺)	Colorimetry	Water	440 nm, 600 nm	-	researchgate.net
Lead (Pb²⁺)	Solid-Phase Spectrophotometry	Water	-	-	igminresearch.com
Rare Earths (La, Pr, Nd, Sm, Gd, Y)	Complexometric Titration	Solutions	-	1x10⁻⁵ M	osti.gov

Application in Water Quality Monitoring and Assessment Methodologies

Methylthymol Blue plays a crucial role in methodologies for monitoring and assessing water quality by enabling the quantification of key parameters. chemimpex.com An important application is in the determination of sulfate (B86663) in various types of water, including groundwater, drinking water, surface water, and industrial wastes. gspchem.comepa.gov In this automated method, the sample is passed through an ion-exchange column to remove interfering multivalent cations. Subsequently, the sulfate in the sample reacts with a solution containing barium chloride and MTB. The excess barium then chelates with MTB, and the amount of uncomplexed MTB, measured colorimetrically at 460 nm, is proportional to the sulfate concentration. epa.gov This method is applicable for sulfate concentrations ranging from 0.5 to 300 mg/L. epa.gov

The indicator is also used in methods for the determination of total water hardness, which is a measure of the total concentration of calcium and magnesium ions. Furthermore, MTB is utilized in the analysis of specific ions that can impact water quality, such as lead, for which solid-phase spectrophotometric methods have been developed. igminresearch.com The development of paper-based analytical devices (μ-PADs) using MTB offers a simple and low-cost option for the on-site, selective colorimetric determination of bismuth in water samples, with detection limits as low as 3.0 mg L⁻¹. mdpi.com

Geochemical and Material Science Applications of Methylthymol Blue-Based Analytical Methods

The utility of Methylthymol Blue extends to the fields of geochemistry and material science for the quantitative analysis of elemental composition.

In geochemical analysis, MTB-based methods are applied to determine the concentration of metals in geological materials. For example, a spectrophotometric method using MTB as a chromogenic reagent has been established for the determination of aluminum in iron ores. researchgate.net This method demonstrates high sensitivity, with a detection limit of 5 ng/mL. researchgate.net Additionally, MTB has been used in the analysis of rare earth elements in solutions, which is relevant for the geochemical study of ore bodies and mineral formations. osti.gov While not a direct application of MTB, geochemical analysis of surface and groundwaters often involves determining the concentration of various ions for which MTB-based methods could be suitable. cwu.edu

In material science, MTB is employed to ascertain the composition of alloys and other materials. It has been used as an indicator in the chelatometric titration for the determination of bismuth in bismuth concentrates and alloys. publications.gc.ca The analysis of aluminum in metal-base alloy standards has also been successfully performed using MTB. researchgate.net Another significant application is in the determination of zirconium. A method involves the titration of zirconium in an acidic solution with EDTA, using MTB as an indicator to form a stable complex with a sharp, visible endpoint. scribd.com This method has been validated on zircon sand and various alloy samples. scribd.com

Role of Methylthymol Blue in Method Development for Industrial Process Control (Non-Pharmaceutical Contexts)

In non-pharmaceutical industrial settings, Methylthymol Blue is a valuable reagent for developing analytical methods for process control, ensuring product quality and efficiency.

One key application is in the chlor-alkali industry, where the purity of brine solutions is critical. Spectrophotometric methods have been developed to determine trace amounts of aluminum in nearly saturated rock salt solutions, as aluminum can be detrimental to the industrial process. bme.hu MTB is listed as one of the potential complexing agents for such determinations. bme.hu

In the cement industry, the precise control of the chemical composition is essential for the final product's properties. Complexometric titrations using indicators like MTB are employed to determine the concentration of key elements such as calcium and magnesium. metrohm.com For instance, an indicator for magnesium can be prepared by triturating methylthymol blue with sodium chloride. metrohm.com

Furthermore, MTB is utilized in the analysis of various industrial wastewater streams to monitor for contaminants and ensure compliance with environmental regulations. chemimpex.comepa.gov Automated methods using MTB for sulfate determination are applicable to both domestic and industrial wastes. gspchem.comepa.gov The determination of metal ions like bismuth is also relevant in industries such as pigment manufacturing, ceramics, and alloy production, where MTB-based titrations can be employed for quality control. scispace.com An automated method for calcium determination in peanuts demonstrates its use in the food industry for routine analysis. researchgate.net

Interference Mechanisms and Methodological Refinements in Methylthymol Blue Assays

Rigorous Validation Protocols for Analytical Methods Utilizing Methylthymol Blue Complexone

Method validation is a mandatory process that confirms an analytical procedure is suitable for its intended purpose pharmadevils.comyoutube.com. It involves a series of experiments designed to assess the performance characteristics of the method, ensuring that it produces reliable, consistent, and accurate results pharmadevils.com. For methods using Methylthymol Blue, validation must follow a predefined protocol, with results and acceptance criteria clearly documented youtube.com. The key parameters for validation are outlined by international guidelines such as the International Conference on Harmonisation (ICH) demarcheiso17025.com.

Key Validation Characteristics:

Specificity: This is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or matrix components metrohm.comedqm.eu. For an MTB assay, this would involve testing for interference from other metal ions or sample matrix components by analyzing spiked samples metrohm.com.

Linearity: The method's ability to produce results that are directly proportional to the concentration of the analyte within a given range metrohm.com. This is typically evaluated by analyzing a series of at least five standards of different concentrations. The linearity is often expressed by the coefficient of determination (R²) of the calibration curve, which should ideally be ≥ 0.999 demarcheiso17025.com.

Accuracy: This refers to the closeness of the test results obtained by the method to the true value youtube.com. It is often determined through recovery studies, where a known amount of analyte is added to a blank matrix and the percentage recovered is calculated metrohm.com.

Precision: This expresses the degree of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample youtube.com. It is usually evaluated at two levels:

Repeatability: Precision under the same operating conditions over a short interval of time.

Intermediate Precision: Within-laboratory variations, such as on different days, or with different analysts or equipment youtube.com.

Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity demarcheiso17025.com.

Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value aphl.org. The LOQ is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy demarcheiso17025.com.

Robustness: This is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage youtube.com. For MTB methods, this could involve small changes in pH, temperature, or reagent concentration.

Table 3: Core Parameters for Validation of a Methylthymol Blue-Based Analytical Method

Validation Parameter	Purpose	Typical Assessment Method
Specificity	To ensure the signal is from the analyte only.	Analyze blank, placebo, and analyte-spiked samples to check for interference metrohm.comedqm.eu.
Linearity	To confirm a proportional response to concentration.	Analyze 5-6 standards across the expected range; evaluate R² of the calibration curve demarcheiso17025.commetrohm.com.
Accuracy	To determine how close the measured value is to the true value.	Perform recovery studies on spiked samples at a minimum of 3 concentration levels (e.g., 80%, 100%, 120%) demarcheiso17025.com.
Precision	To assess the random error and reproducibility of the method.	Analyze a minimum of 6 replicates at 100% of the target concentration or 9 replicates covering the specified range youtube.com.
Range	To define the concentration limits for reliable measurement.	Data from linearity, accuracy, and precision studies are used to define the working range demarcheiso17025.com.
LOQ/LOD	To determine the lower limits of reliable measurement.	Based on signal-to-noise ratio (typically 3:1 for LOD, 10:1 for LOQ) or standard deviation of the response demarcheiso17025.comaphl.org.

| Robustness | To assess the method's reliability under varied conditions. | Deliberately vary parameters (e.g., pH ±0.1, temperature ±2°C) and observe the effect on results youtube.com. |

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Future Research Directions and Emerging Trends for Methylthymol Blue Complexone

Exploration of Novel Methylthymol Blue Derivatives for Enhanced Performance and Specificity

A significant frontier in the evolution of Methylthymol Blue is the rational design and synthesis of new derivatives. While MTB is effective for many applications, the development of analogs with modified molecular structures holds the promise of overcoming existing limitations. The primary goals of this research are to enhance sensitivity, improve selectivity towards specific metal ions, and increase the stability of the reagent and its metal complexes.

Research into the modification of other dye molecules, such as indigo (B80030) and methylene (B1212753) blue, provides a roadmap for potential strategies that could be applied to MTB. For instance, the introduction of specific functional groups to the MTB scaffold could modulate its electronic properties, leading to more significant and sharper color changes upon metal binding, thereby increasing spectrophotometric sensitivity. Strategic modifications could also alter the steric and electronic environment of the chelating sites, creating a higher affinity and specificity for target metal ions and reducing interference from other ions in complex matrices. For example, methylthiolation has been shown to be an effective strategy for tuning intermolecular interactions in bay-annulated indigo derivatives, enhancing their performance in electronic devices nih.gov. Similarly, chemical modification of the phenothiazine (B1677639) molecule, the parent structure of methylene blue, has yielded a vast number of derivatives with tailored properties for various applications, including sensor technologies sciencex.com. Applying these principles to the MTB structure could yield a new generation of high-performance analytical reagents.

Key Research Objectives for Novel MTB Derivatives:

Enhanced Molar Absorptivity: Creating derivatives that exhibit a larger change in molar absorptivity upon complexation, leading to lower detection limits.

Improved Selectivity: Introducing functional groups that favor coordination with specific metal ions, enabling analysis in complex sample matrices with minimal pre-treatment.

Tunable pH Range: Modifying the acidic and basic functional groups to shift the optimal pH range for complexation, broadening the applicability of the indicator.

Increased Photostability: Synthesizing derivatives that are less susceptible to photodegradation, ensuring more robust and reproducible measurements over time.

Integration with Miniaturized and Portable Analytical Devices for On-Site Determinations

The demand for rapid, on-site analysis in fields such as environmental monitoring, clinical diagnostics, and industrial quality control is driving the miniaturization of analytical instruments spectroscopyonline.com. Integrating Methylthymol Blue with these portable and miniaturized platforms represents a major trend, moving chemical analysis from the traditional laboratory to the point of need unizg.hr. These devices offer significant advantages, including reduced reagent consumption, faster analysis times, and ease of use for non-specialist operators spectroscopyonline.com.

A notable application is the development of micro-analytical paper-based devices (μ-PADs) that utilize MTB for colorimetric determinations. For example, a simple and low-cost μ-PAD has been described for the selective determination of bismuth. This method relies on the rapid reaction between bismuth and MTB in an acidic medium on the paper's surface, producing a distinct color change that can be quantified using a simple imaging device like a flatbed scanner or a smartphone camera researchgate.net. This approach minimizes the need for laboratory equipment and technical expertise. A similar μ-PAD method has been developed for the colorimetric determination of calcium, where the complexation reaction with MTB occurs in an alkaline pH researchgate.net.

The principles behind these devices involve the precise control of small fluid volumes on microfluidic chips or paper substrates . This miniaturization not only makes the devices portable but also enhances the analytical performance in some cases spectroscopyonline.com. Future work in this area will likely focus on developing multi-analyte μ-PADs, integrating sample preparation steps into the device, and improving the quantitative analysis through dedicated smartphone applications.

Table 1: Examples of MTB Integration in Portable Devices

Device Type	Target Analyte	Principle	Key Advantages
Micro-analytical Paper-Based Device (μ-PAD)	Bismuth (Bi³⁺)	Colorimetric detection of Bi(III)–MTB complex in acidic medium.	Low cost, rapid, minimal equipment, suitable for field analysis.

Computational Chemistry Approaches to Predict and Understand Methylthymol Blue Complexation Behavior

Computational chemistry has emerged as a powerful tool for elucidating the mechanisms of complex chemical interactions at the molecular level. Theoretical approaches, particularly Density Functional Theory (DFT), are increasingly being applied to study the complexation of Methylthymol Blue with various metal ions. These methods provide deep insights into the geometric structures, stability, and electronic properties of the metal-MTB complexes, which are often difficult to determine through experimental means alone researchgate.netnih.gov.

A detailed study combining UV-Visible absorption spectroscopy with quantum chemical calculations has successfully characterized the complexes of MTB with Zinc (ZnII), Copper (CuII), and Iron (FeII) ions researchgate.netnih.govscispace.com. By suggesting and evaluating numerous hypothetical molecular structures, researchers can identify the most probable geometries of the complexes. For instance, calculations have revealed that the 1:1 complexes of zinc and copper with MTB prefer square pyramidal geometries, whereas the iron complexes consistently show an octahedral geometry researchgate.net.

These computational studies are also crucial for interpreting experimental data, such as UV-Visible spectra. Time-dependent DFT (TD-DFT) calculations can predict the electronic transitions responsible for the observed colors of the complexes. The calculations have shown that transitions in the Zn(MTB) and Cu(MTB) complexes are primarily ligand-to-ligand charge transfer (LLCT) in nature. In contrast, the Fe(MTB) complex exhibits both LLCT and metal-to-ligand charge transfer (MLCT) characters researchgate.net. This level of detail helps in understanding the fundamental basis of the color change and can guide the development of new MTB derivatives with tailored spectral properties.

Table 2: Insights from Computational Studies on MTB-Metal Complexes

Metal Ion	Predicted Geometry	Key Electronic Transitions	Stoichiometry
Zinc (ZnII)	Square Pyramidal (1:1)	Ligand-to-Ligand Charge Transfer (LLCT)	1:1
Copper (CuII)	Square Pyramidal (1:1)	Ligand-to-Ligand Charge Transfer (LLCT)	1:1

Sustainable and Green Chemistry Aspects in the Utilization of Methylthymol Blue as an Analytical Reagent

In line with the global push for environmental sustainability, the principles of green chemistry are being increasingly integrated into the development of analytical methods sekisuidiagnostics.com. These principles aim to reduce or eliminate the use and generation of hazardous substances, minimize waste, and improve energy efficiency sekisuidiagnostics.comepa.gov. The application of Methylthymol Blue as an analytical reagent is being re-evaluated through this lens, leading to more environmentally benign methodologies.

A key strategy in this area is the immobilization of the reagent onto a solid support. This approach offers several advantages, including the ability to reuse the reagent, a reduction in the amount of reagent needed for analysis, and the simplification of the analytical procedure, which can lead to less secondary waste from separation steps.

One innovative example is the development of a solid-phase spectrophotometric technique for the determination of Iron (Fe(III)) using Methylthymol Blue sodium salt immobilized on silk fibroin fibers tandfonline.com. In this method, the silk fibers act as a solid support for the MTB, which forms a stable, colored complex with Fe(III) ions from the sample. The analysis is performed by measuring the reflectance of the solid phase. This immobilization prevents the reagent from being consumed in a single-use, aqueous-phase reaction. The method demonstrated high selectivity and accuracy for determining Fe(III) in real wastewater samples, showcasing its practical applicability for environmental analysis tandfonline.com. Adopting such solid-phase or immobilized reagent systems aligns with several core principles of green chemistry, including waste prevention and designing for degradation or reuse.

Table 3: Green Chemistry Approaches for Methylthymol Blue Reagent

Green Chemistry Principle	Approach with MTB	Example Application	Sustainability Benefit
Waste Prevention	Immobilization on a solid support	MTB on silk fibroin fibers for Fe(III) detection.	Reduces consumption of the reagent; allows for potential reuse of the solid phase.
Design for Energy Efficiency	Miniaturization	Use of MTB in μ-PADs for on-site analysis.	Reduces the need for energy-intensive laboratory equipment.

Q & A

Q. What are the established methods for synthesizing and characterizing Methylthymol Blue Complexone (MTBC)?

MTBC is synthesized via condensation of thymolsulfonephthalein with methyliminodiacetic acid derivatives. Characterization involves nuclear magnetic resonance (NMR) for structural confirmation, mass spectrometry (MS) for molecular weight verification, and elemental analysis to confirm purity. Detailed protocols should include reaction conditions (e.g., temperature, pH, solvent systems) and purification steps (e.g., recrystallization, column chromatography). Physical properties such as solubility in aqueous buffers (e.g., pH 8–10) and stability under light or heat should also be documented .

Q. Why is MTBC selected as a metallochromic indicator in metal ion quantification assays?

MTBC’s structure contains sulfonephthalein and iminodiacetic acid groups, enabling selective chelation with divalent cations (e.g., Ca²⁺, Mg²⁺). Its colorimetric response (blue to yellow transition at specific pH) provides a visual or spectrophotometric endpoint. Researchers should validate selectivity by testing interference from competing ions (e.g., Fe³⁺, Al³⁺) using masking agents like EDTA or citrate buffers. Reference methods, such as urinary calcium assays using similar complexones (e.g., o-cresolphthalein complexone), highlight the importance of pH control (e.g., pH 10–12) and reagent purity to minimize cross-reactivity .

Q. What are the standard protocols for preparing MTBC-based calibration curves in spectrophotometric analyses?

Prepare a stock solution (e.g., 1 mM MTBC in 0.1 M NaOH) and dilute in buffer (pH 10–12). Add incremental metal ion standards (e.g., 0–5 mM Ca²⁺) and measure absorbance at the λₘₐₓ (e.g., 610 nm). Include blank corrections and triplicate measurements to calculate the molar absorptivity (ε). Validate linearity using R² values and report intra-/inter-assay coefficients of variation (CV%) for precision, as demonstrated in urinary calcium assays (intra-assay CV% 1.5, inter-assay CV% 2.7) .

Advanced Research Questions

Q. How can researchers optimize MTBC-based assays to account for matrix effects in biological samples?

Matrix effects (e.g., proteins, lipids) can alter MTBC-metal binding kinetics. Mitigate interference by:

• Pre-treating samples with protein precipitants (e.g., trichloroacetic acid) or filtration.
• Using standard addition methods to quantify recovery rates.
• Validating with spiked samples and comparing against reference techniques (e.g., atomic absorption spectroscopy). Document recovery rates (target: 95–105%) and limit of detection (LOD) using signal-to-noise ratios .

Q. What strategies address spectral interference when MTBC is used in multi-component systems?

Overlapping absorbance peaks from co-existing chromophores (e.g., hemoglobin) can be resolved via:

• Derivative spectrophotometry to enhance spectral resolution.
• Multi-wavelength analysis (e.g., dual-wavelength correction at 610 nm and 700 nm).
• Chemometric modeling (e.g., partial least squares regression) to deconvolute signals. Report specificity using spike-recovery experiments and statistical validation (e.g., t-tests for accuracy) .

Q. How should researchers handle discrepancies in reported stability constants (log K) for MTBC-metal complexes?

Variations in log K values (e.g., Ca²⁺ log K = 5.2–5.8) may arise from differences in ionic strength, temperature, or buffer composition. Replicate experiments under standardized conditions (e.g., 25°C, 0.1 M KCl for ionic strength adjustment). Use potentiometric titrations with ion-selective electrodes to validate binding constants and compare against literature values. Discuss methodological limitations (e.g., assumption of 1:1 stoichiometry) in the context of experimental design .

Q. What experimental controls are critical when studying MTBC’s stability under varying storage conditions?

• Assess photodegradation by storing MTBC solutions in amber vs. clear vials and monitoring absorbance changes over time.
• Test thermal stability by incubating aliquots at 4°C, 25°C, and 37°C; quantify degradation products via HPLC.
• Include antioxidants (e.g., sodium azide) to prevent oxidative breakdown. Report degradation kinetics (e.g., half-life) and storage recommendations (e.g., −20°C for long-term stability) .

Methodological Best Practices

• Data Contradiction Analysis : When conflicting results arise (e.g., variable detection limits), conduct meta-analyses to identify confounding variables (e.g., reagent lot variability, instrument calibration drift). Use Bland-Altman plots or Deming regression for method comparisons .
• Ethical Reporting : Disclose reagent sources (e.g., Kanto Chemical Co., CAS RN 2411-89-4) and purity grades. Adhere to IUPAC nomenclature and provide spectral data (e.g., NMR shifts, IR peaks) for novel derivatives .